Cas no 1266690-92-9 (1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride)

• Product Name: 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride
• CAS No: 1266690-92-9
• MF: C₁₃H₂₂Cl₂N₂O
• MW: 293.232581615448
• CID: 5989659
• PubChem ID: 52983548
• Update Time: 2025-06-08

1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride
• 1-(3-methoxyphenethyl)piperazine dihydrochloride
• starbld0024431
• 1266690-92-9
• 1-[2-(3-methoxyphenyl)ethyl]piperazine;dihydrochloride
• MFCD21090448
• NS-04914
• EN300-6744087
• ZXYICRUHFGEWJE-UHFFFAOYSA-N
• AKOS015945972
• SCHEMBL14486352

• Inchi： 1S/C13H20N2O.2ClH/c1-16-13-4-2-3-12(11-13)5-8-15-9-6-14-7-10-15;;/h2-4,11,14H,5-10H2,1H3;2*1H
• InChI Key： ZXYICRUHFGEWJE-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC(OC)=C2)CCNCC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 292.1109187g/mol
• Monoisotopic Mass: 292.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride

Research Briefing on 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride (CAS: 1266690-92-9)

1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride (CAS: 1266690-92-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine backbone and methoxyphenyl substituent, has been the subject of recent studies due to its potential pharmacological applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on the synthesis and characterization of 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride, highlighting its role as a precursor or intermediate in the development of novel therapeutic agents. The compound's structural features, including the piperazine ring and methoxy group, contribute to its bioactivity, particularly in modulating neurotransmitter systems. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its purity and structural integrity.

In pharmacological investigations, 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride has demonstrated affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. Preclinical studies have explored its effects on animal models of depression and anxiety, with preliminary results indicating promising anxiolytic and antidepressant properties. These findings are supported by in vitro assays measuring receptor binding affinity and functional activity.

Further research has delved into the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have revealed moderate bioavailability and a favorable metabolic stability profile, making it a viable candidate for further drug development. Computational modeling and molecular docking simulations have provided insights into its binding modes and interactions with target receptors.

The safety and toxicological aspects of 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride have also been investigated. Acute and subchronic toxicity studies in rodents have indicated a relatively safe profile at therapeutic doses, with no significant adverse effects observed. However, further long-term studies are warranted to fully assess its safety for human use.

In conclusion, 1-[2-(3-methoxyphenyl)ethyl]piperazine dihydrochloride represents a promising compound with potential applications in the treatment of neuropsychiatric disorders. Its unique structural and pharmacological properties warrant continued research to explore its therapeutic potential and optimize its drug-like characteristics. Future studies should focus on clinical translation and the development of derivatives with enhanced efficacy and safety profiles.